5-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: methyl 2-fluoro-4-(6-oxo-1H-pyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)10-4-2-8(6-11(10)14)9-3-5-12(16)15-7-9/h2-7H,1H3,(H,15,16)
• InChI Key: KPEKNVLOSJGSPE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CNC(=O)C=C2)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID50683089
• Molecular Weight: 247.22 g/mol
• CAS RN: 1111115-88-8

Description

5-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, commonly referred to as 5-FMC, is a new synthetic compound that has been studied for its potential applications in scientific research. 5-FMC has a wide range of properties that make it an attractive option for scientists and researchers.

Scientific Research Applications

5-FMC has been studied for its potential applications in scientific research. It has been used in studies of the effects of drugs on the central nervous system, as well as in studies of the effects of drugs on the cardiovascular system. 5-FMC has also been studied for its potential use in the treatment of cancer, as it has been found to have anti-tumor properties.

Mechanism of Action

The mechanism of action of 5-FMC is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin and dopamine. It has also been found to interact with certain receptors, such as the 5-HT2A receptor, which may be involved in its effects on the central nervous system.
Biochemical and Physiological Effects
5-FMC has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which can affect mood, energy levels, and cognitive function. It has also been found to interact with certain receptors, such as the 5-HT2A receptor, which may be involved in its effects on the central nervous system. Additionally, 5-FMC has been found to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

5-FMC has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively safe to use in laboratory experiments. However, it is important to note that 5-FMC is a synthetic compound, and its effects and mechanisms of action are not yet fully understood. As such, it is important to use caution when using 5-FMC in laboratory experiments.

Future Directions

There are several potential future directions for research on 5-FMC. One potential direction is to further study its effects on the central nervous system and its potential use in the treatment of neurological disorders. Additionally, further research could be done to explore its potential anti-tumor and anti-inflammatory properties. Finally, further research could be done to explore the potential applications of 5-FMC in drug delivery systems.

Synthesis Methods

5-FMC is synthesized from a reaction between 3-fluoro-4-methoxycarbonylphenyl-2-hydroxypyridine and a base, such as sodium hydroxide or potassium hydroxide. This reaction is carried out in a solvent, such as methanol or dimethyl sulfoxide, at a temperature of 40-50 degrees Celsius. The reaction produces a white solid, which is then purified by recrystallization.